Cas no 22584-95-8 (3-Piperidinecarbonitrile, 6-oxo-)

• Product Name: 3-Piperidinecarbonitrile, 6-oxo-
• CAS No: 22584-95-8
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 2145720
• Update Time: 2023-08-04

3-Piperidinecarbonitrile, 6-oxo- Chemical and Physical Properties

Names and Identifiers

• 6-oxopiperidine-3-carbonitrile
• 3-PIPERIDINECARBONITRILE, 6-OXO-
• 6-oxotetrahydropyridine-3-carbonitrile
• 3-Piperidinecarbonitrile, 6-oxo-

• Inchi： 1S/C6H8N2O/c7-3-5-1-2-6(9)8-4-5/h5H,1-2,4H2,(H,8,9)
• InChI Key： FXTGTOXQIWOZCB-UHFFFAOYSA-N
• SMILES： O=C1CCC(C#N)CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 167
• Topological Polar Surface Area: 52.9